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Compound of Interest

Compound Name: YKL-1-116

Cat. No.: B10817727 Get Quote

YKL-1-116 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the solubility, stability, and handling of YKL-1-116.

Frequently Asked Questions (FAQs)
Q1: What is YKL-1-116 and what is its mechanism of action?

YKL-1-116 is a selective and covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1] Its

mechanism of action involves forming a covalent bond with a cysteine residue within the active

site of the CDK7 enzyme, leading to its irreversible inhibition. CDK7 is a key regulator of both

the cell cycle and transcription. It acts as a CDK-activating kinase (CAK) by phosphorylating

and activating other CDKs, such as CDK1, CDK2, CDK4, and CDK6, which are essential for

cell cycle progression. Additionally, CDK7 is a component of the general transcription factor

TFIIH, where it phosphorylates the C-terminal domain of RNA polymerase II, a crucial step in

the initiation of transcription.[2] By inhibiting CDK7, YKL-1-116 can disrupt these fundamental

cellular processes, making it a subject of interest in cancer research.

Q2: What are the recommended storage conditions for YKL-1-116?

For optimal stability, YKL-1-116 should be handled and stored according to the following

guidelines:

Powder: Store the solid form of YKL-1-116 at -20°C for long-term storage (up to 3 years) or

at 4°C for short-term storage (up to 2 years).[3]
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Stock Solutions: Aliquot and store stock solutions in a tightly sealed vial. For long-term

storage, -80°C is recommended (up to 6 months). For short-term storage, -20°C is suitable

(up to 1 month).[3] To maintain the integrity of the compound, it is advisable to avoid

repeated freeze-thaw cycles.

Q3: In what solvents is YKL-1-116 soluble?

YKL-1-116 is soluble in dimethyl sulfoxide (DMSO).[4] While a specific maximum solubility is

not consistently reported, a reconstitution calculator provided by a supplier suggests that

standard laboratory stock solution concentrations (e.g., 10 mM) are readily achievable.[4] For a

related compound, YKL-5-124, solubility in DMSO has been reported to be as high as 100

mg/mL, suggesting that YKL-1-116 is also likely highly soluble in this solvent.[5]

Quantitative Data Summary
Property Value Source

Molecular Formula C₃₄H₃₈N₈O₃ [3]

Molecular Weight 606.72 g/mol [3]

Appearance Solid powder [4]

Purity >98% [4]

Primary Solvent Dimethyl sulfoxide (DMSO) [4]

Powder Storage
-20°C (long-term), 4°C (short-

term)
[3]

Stock Solution Storage
-80°C (long-term), -20°C

(short-term)
[3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM YKL-1-116 Stock Solution in DMSO

Materials:

YKL-1-116 powder
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Anhydrous (dry) DMSO

Sterile microcentrifuge tubes

Procedure:

1. Allow the vial of YKL-1-116 powder to equilibrate to room temperature before opening to

prevent condensation.

2. Weigh out the desired amount of YKL-1-116 powder using a calibrated analytical balance.

For example, to prepare 1 mL of a 10 mM stock solution, you would need 6.067 mg of

YKL-1-116.

3. Add the appropriate volume of anhydrous DMSO to the YKL-1-116 powder. For the

example above, add 1 mL of DMSO.

4. Vortex the solution until the YKL-1-116 is completely dissolved. Gentle warming in a 37°C

water bath can aid in dissolution if necessary.

5. Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to minimize freeze-thaw cycles.

6. Store the aliquots at -20°C for short-term use or -80°C for long-term storage.

Protocol 2: Preparation of a YKL-1-116 Working Solution for Cell Culture Experiments

Materials:

10 mM YKL-1-116 stock solution in DMSO

Pre-warmed (37°C) complete cell culture medium

Sterile tubes

Procedure:

1. Thaw a single-use aliquot of the 10 mM YKL-1-116 stock solution at room temperature.
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2. To minimize precipitation, it is recommended to perform a serial dilution. For example, to

achieve a final concentration of 10 µM in your cell culture, first prepare an intermediate

dilution.

3. Intermediate Dilution: Add a small volume of the 10 mM stock solution to a larger volume

of pre-warmed complete cell culture medium. For instance, add 10 µL of the 10 mM stock

to 990 µL of medium to create a 100 µM intermediate solution. Mix gently by pipetting.

4. Final Dilution: Add the desired volume of the intermediate solution to your cell culture

vessel. For example, to achieve a final concentration of 10 µM in a 6-well plate containing

2 mL of medium per well, add 200 µL of the 100 µM intermediate solution to each well.

5. Gently swirl the plate to ensure even distribution of the compound.

6. Important: Always include a vehicle control in your experiments, which consists of the

same final concentration of DMSO in the cell culture medium without the inhibitor.
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Issue Potential Cause Recommended Solution

Precipitation upon adding

stock solution to media

- The final concentration of

YKL-1-116 exceeds its

solubility in the aqueous

media.- The concentrated

DMSO stock is causing the

compound to "crash out" upon

dilution.- The media is cold,

reducing solubility.

- Lower the final working

concentration of YKL-1-116.-

Prepare an intermediate

dilution in pre-warmed media

before adding to the final

culture volume.- Ensure the

cell culture media is pre-

warmed to 37°C before adding

the compound.- Add the YKL-

1-116 stock solution dropwise

while gently swirling the media.

Media becomes cloudy or a

precipitate forms over time in

the incubator

- YKL-1-116 may have limited

stability in the culture medium

at 37°C over extended

periods.- The compound may

be interacting with components

in the serum or media.- The pH

of the media may be changing

due to cellular metabolism.

- Perform media changes with

freshly prepared YKL-1-116-

containing media every 24-48

hours.- If possible for your

experiment, consider reducing

the serum concentration in

your media.- Ensure your

media has adequate buffering

capacity for your cell line and

seeding density.

Inconsistent experimental

results

- Partial precipitation of YKL-1-

116 is leading to a lower

effective concentration.-

Degradation of the compound

in the stock solution due to

improper storage or repeated

freeze-thaw cycles.

- Visually inspect the media for

any signs of precipitation

before and during the

experiment. If a precipitate is

suspected, you can try to filter

the media through a 0.22 µm

syringe filter before adding it to

the cells.- Always use freshly

thawed aliquots of the stock

solution and avoid using a

stock that has undergone

multiple freeze-thaw cycles.
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Precipitation Observed?

Immediately upon dilution?

Yes

Proceed with Experiment

No

Over time in incubator?

No

1. Lower final concentration.
2. Use intermediate dilution.

3. Pre-warm media.

Yes

1. Change media frequently.
2. Reduce serum concentration.

3. Check media buffering.

Yes No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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